![molecular formula C9H5BrF3N B1373908 4-(Bromomethyl)-3-(trifluoromethyl)benzonitrile CAS No. 853368-32-8](/img/structure/B1373908.png)
4-(Bromomethyl)-3-(trifluoromethyl)benzonitrile
Overview
Description
“4-(Bromomethyl)-3-(trifluoromethyl)benzonitrile” is a compound that consists of a benzonitrile core with a bromomethyl group and a trifluoromethyl group attached . It is used in various fields of research and has potential applications in the synthesis of other compounds .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H4BrF3N . It consists of a benzonitrile core (a benzene ring with a nitrile group), with a bromomethyl group (CH2Br) and a trifluoromethyl group (CF3) attached .
Physical And Chemical Properties Analysis
“this compound” is a solid at 20°C . It has a molecular weight of 171.12 . It has a melting point of 37°C and a boiling point of 81°C at 20 mmHg . It is insoluble in water .
Scientific Research Applications
Electrolyte Additive for High Voltage Lithium-Ion Batteries
- 4-(Trifluoromethyl)benzonitrile (4-TB) has been used as a novel electrolyte additive for LiNi 0.5 Mn 1.5 O 4 cathode in high voltage lithium-ion batteries. It significantly improves the cyclic stability and capacity retention of the battery, forming a protective film on the cathode that suppresses electrolyte oxidation and manganese dissolution (Huang et al., 2014).
Synthesis and Refinement Research
- Research into the synthesis and refinement of 4-bromomethyl-benzonitrile, involving photochemical bromination and recrystallization, has been documented. This process has been optimized for higher yields and purity above 99%, indicating its significance in chemical synthesis (Teng Jun-jiang, 2008).
Development of Androgen Receptor Antagonists
- A compound related to 4-(Bromomethyl)-3-(trifluoromethyl)benzonitrile, namely 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile, was developed as a nonsteroidal androgen receptor antagonist for dermatological applications like sebum control and treatment of androgenetic alopecia (Li et al., 2008).
Intermediate in Pharmaceutical Synthesis
- It serves as an intermediate in the synthesis of bicalutamide, a drug used in prostate cancer treatment. An environmentally friendly practical method for its synthesis has been developed, showcasing its role in pharmaceutical manufacturing (Zhang Tong-bin, 2012).
Surface Modification of Tin Dioxide
- The compound has been used in the synthesis of 4-Trichlorosilylmethylbenzonitrile for the surface modification of tin dioxide, indicating its potential application in material science and surface engineering (Grüniger & Calzaferri, 1979).
Spectroelectrochemical Studies
- Its derivatives have been studied for their spectroelectrochemical properties, particularly in the context of phthalocyanines. Such studies are crucial for understanding the electronic properties and potential applications in electrochemical technologies (Kamiloğlu et al., 2018).
Safety and Hazards
“4-(Bromomethyl)-3-(trifluoromethyl)benzonitrile” is classified as toxic if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . It should be handled with protective gloves, protective clothing, eye protection, and face protection . If swallowed, inhaled, or in contact with skin, medical advice should be sought immediately .
properties
IUPAC Name |
4-(bromomethyl)-3-(trifluoromethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF3N/c10-4-7-2-1-6(5-14)3-8(7)9(11,12)13/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTIBFWZBRANTIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C(F)(F)F)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
853368-32-8 | |
Record name | 4-(bromomethyl)-3-(trifluoromethyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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